Cas no 1804183-82-1 (4-Iodo-6-mercapto-1H-benzimidazole)

• Product Name: 4-Iodo-6-mercapto-1H-benzimidazole
• CAS No: 1804183-82-1
• MF: C₇H₅IN₂S
• MW: 276.097471952438
• CID: 4823936
• Update Time: 2023-08-19

4-Iodo-6-mercapto-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-6-mercapto-1H-benzimidazole

• Inchi： 1S/C7H5IN2S/c8-5-1-4(11)2-6-7(5)10-3-9-6/h1-3,11H,(H,9,10)
• InChI Key： VHBKGDLOTNHZTL-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC2=C1N=CN2)S

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• XLogP3: 2.3
• Topological Polar Surface Area: 29.7